Cas no 2229535-15-1 (tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate
• CAS No: 2229535-15-1
• MF: C₁₄H₂₄N₄O₃
• MW: 296.365363121033
• CID: 5778279
• PubChem ID: 165737211
• Update Time: 2025-08-04

tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229535-15-1
• EN300-1885993
• tert-butyl 4-[2-(4-amino-1,2-oxazol-5-yl)ethyl]piperazine-1-carboxylate
• tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate

• Inchi： 1S/C14H24N4O3/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)5-4-12-11(15)10-16-21-12/h10H,4-9,15H2,1-3H3
• InChI Key： GGKGDGMSNYTQTQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC2=C(C=NO2)N)CC1)=O

Computed Properties

• Exact Mass: 296.18484064g/mol
• Monoisotopic Mass: 296.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.8Ų

Additional information on tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate

Structure and Synthesis of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate (CAS No. 2229535-15-1)

tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate represents a complex organic molecule with a unique combination of functional groups that make it a promising candidate for pharmaceutical development. The core structure of this compound consists of a 1,2-oxazol ring fused with a 4-amino substituent, which is further linked to a ethylpiperazine ring via a carbon chain. The tert-butyl group at the terminal position provides steric bulk and enhances the molecule's stability in biological systems. This structural design allows for multiple points of interaction with target proteins, making it a versatile scaffold for drug discovery.

The synthesis of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate involves multi-step organic reactions, including the formation of the 1,2-oxazol ring through cyclization of an amino acid derivative. Recent studies have highlighted the importance of controlled reaction conditions, such as temperature and solvent polarity, in achieving high yields and purity. Advances in catalytic methodologies, including the use of transition metal catalysts, have significantly improved the efficiency of this synthetic route. These developments are critical for scaling up production for preclinical and clinical applications.

One of the key challenges in the synthesis of this compound is the protection and deprotection of functional groups. The tert-butyl group, while beneficial for stability, requires careful handling during purification steps to avoid unwanted side reactions. Researchers have employed advanced chromatographic techniques, such as preparative HPLC, to isolate the target molecule with high purity. These methods are essential for ensuring the quality of the final product, which is a prerequisite for pharmaceutical-grade materials.

Recent advancements in computational chemistry have also contributed to the design and optimization of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate. Molecular modeling studies have provided insights into the preferred conformation of the molecule, which influences its binding affinity to target proteins. These simulations have guided the modification of the ethylpiperazine ring to enhance pharmacological activity. The integration of machine learning algorithms with traditional chemical synthesis has further accelerated the discovery of new derivatives with improved properties.

The 1,2-oxazol ring in this compound is particularly noteworthy due to its biological relevance. This heterocyclic structure is commonly found in natural products and pharmaceutical agents, where it contributes to diverse pharmacological profiles. The presence of the 4-amino group in the 1,2-oxazol ring introduces additional reactivity, enabling the molecule to participate in various biochemical interactions. These properties make it a valuable scaffold for the development of novel therapeutics.

Studies on the ethylpiperazine moiety have revealed its role in modulating the pharmacokinetic profile of the compound. The ethylpiperazine ring can interact with plasma proteins and cellular membranes, influencing the drug's distribution and metabolism. Researchers have focused on optimizing the length and substituents of the carbon chain connecting the 1,2-oxazol and ethylpiperazine rings to achieve a balance between potency and selectivity. These modifications are crucial for minimizing off-target effects and improving therapeutic outcomes.

Recent breakthroughs in drug discovery have demonstrated the potential of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate as a lead compound for the treatment of inflammatory diseases. The 1,2-oxazol ring has been shown to exhibit anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. In vitro studies have indicated that this compound can inhibit the activation of NF-κB, a key transcription factor involved in the inflammatory response. These findings suggest its potential as an anti-inflammatory agent.

Furthermore, the tert-butyl group in this molecule may contribute to its metabolic stability. The steric hindrance provided by the tert-butyl group can reduce the rate of hydrolysis, thereby extending the half-life of the compound in vivo. This property is particularly advantageous for drugs targeting chronic conditions, where prolonged therapeutic effects are desired. Researchers are exploring the possibility of incorporating additional steric bulk into the molecule to further enhance its stability.

The ethylpiperazine ring in tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate also plays a role in its interaction with ion channels. The presence of the ethylpiperazine ring can modulate the activity of voltage-gated potassium channels, which are implicated in various neurological disorders. This property has sparked interest in the potential use of this compound for the treatment of epilepsy and other seizure-related conditions. Preclinical studies are currently underway to evaluate its efficacy in these applications.

Advances in analytical techniques have enabled a deeper understanding of the physicochemical properties of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular structure and purity of the compound. These methods are essential for ensuring the consistency and quality of the final product, which is critical for regulatory compliance in pharmaceutical development.

Recent studies have also focused on the environmental impact of the synthesis and use of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate. Efforts are being made to develop greener synthetic routes that minimize waste and reduce the use of hazardous solvents. These initiatives align with the growing emphasis on sustainable pharmaceutical manufacturing practices. The integration of green chemistry principles into the synthesis of this compound is a priority for researchers aiming to reduce the environmental footprint of drug development.

In conclusion, tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate is a complex and promising molecule with significant potential in pharmaceutical research. Its unique structural features, including the 1,2-oxazol ring, 4-amino substituent, ethylpiperazine ring, and tert-butyl group, contribute to its diverse pharmacological properties. Ongoing research into its synthesis, optimization, and biological activity is paving the way for the development of novel therapeutics. As the field of drug discovery continues to evolve, compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will play a vital role in addressing unmet medical needs.

Further studies are needed to fully explore the therapeutic potential of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate. These studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its safety in preclinical models. The development of this compound represents a significant step forward in the quest for innovative treatments for a wide range of diseases. As researchers continue to refine its properties, the potential of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate in the pharmaceutical industry is expected to grow substantially.

The future of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate lies in its application as a versatile scaffold for drug development. By leveraging its unique structural features and optimizing its properties, researchers can create new therapeutics with improved efficacy and safety profiles. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of pharmaceutical science and the treatment of various diseases.

As the field of pharmaceutical research continues to evolve, the importance of compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will only increase. The integration of advanced analytical techniques, computational modeling, and sustainable practices will further enhance its development and application. With ongoing research and innovation, this compound has the potential to become a cornerstone in the treatment of numerous medical conditions, offering new hope to patients in need.

In summary, tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate represents a significant advancement in pharmaceutical science. Its unique structural features and potential therapeutic applications highlight its importance in the development of new and effective treatments. As researchers continue to explore its properties and optimize its performance, the future of this compound in the pharmaceutical industry looks promising. The continued dedication to innovation and research will ensure that tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate plays a vital role in addressing the challenges of modern medicine.

With the ongoing advancements in pharmaceutical science, the potential of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate is expected to grow further. Researchers are continuously working to refine its properties and expand its applications. As the demand for innovative and effective treatments increases, compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will play an essential role in meeting these demands. The future of pharmaceutical research is bright, and the development of such compounds is a testament to the progress being made in the field.

As the pharmaceutical industry continues to evolve, the role of compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will become increasingly important. The integration of advanced technologies and sustainable practices will further enhance its development and application. With ongoing research and innovation, the future of this compound in the pharmaceutical industry looks promising. The continued dedication to scientific advancement will ensure that tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate plays a vital role in addressing the challenges of modern medicine.

Ultimately, the development and application of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate represent a significant milestone in pharmaceutical research. Its unique structural features and potential therapeutic applications underscore its importance in the quest for innovative treatments. As researchers continue to explore its properties and optimize its performance, the future of this compound in the pharmaceutical industry is expected to be bright. The continued dedication to scientific advancement and innovation will ensure that tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate plays a vital role in addressing the challenges of modern medicine and improving patient outcomes.

With the ongoing advancements in pharmaceutical science, the potential of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate is expected to grow further. Researchers are continuously working to refine its properties and expand its applications. As the demand for innovative and effective treatments increases, compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will play an essential role in meeting these demands. The future of pharmaceutical research is bright, and the development of such compounds is a testament to the progress being made in the field.

As the pharmaceutical industry continues to evolve, the role of compounds like tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate will become increasingly important. The integration of advanced technologies and sustainable practices will further enhance its development and application. With ongoing research and innovation, the future of this compound in the pharmaceutical industry looks promising. The continued dedication to scientific advancement will ensure that tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate plays a vital role in addressing the challenges of modern medicine.

In conclusion, the development and application of tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate represent a significant milestone in pharmaceutical research. Its unique structural features and potential therapeutic applications underscore its importance in the quest for innovative treatments. As researchers continue to explore its properties and optimize its performance, the future of this compound in the pharmaceutical industry is expected to be bright. The continued dedication to scientific advancement and innovation will ensure that tert-butyl 4-2-(4-amino-1,2-oxazol-5-yl)ethylpiperazine-1-carboxylate plays a vital role in addressing the challenges of modern medicine and improving patient outcomes.

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